Cas no 2757922-33-9 (5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2757922-33-9
• MF: C₁₃H₁₅F₃N₂O₄S
• MW: 352.329412698746
• CID: 5989061
• PubChem ID: 165752888
• Update Time: 2025-05-27

5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• EN300-37100881
• 2757922-33-9
• 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C13H15F3N2O4S/c1-4-18(5-2)10(19)8-6(3)7(11(20)21)9(23-8)17-12(22)13(14,15)16/h4-5H2,1-3H3,(H,17,22)(H,20,21)
• InChI Key： OTBHIHJSLLSBBX-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=C1C(N(CC)CC)=O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 352.07046262g/mol
• Monoisotopic Mass: 352.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Additional information on 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

Comprehensive Overview of 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2757922-33-9)

The compound 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2757922-33-9) is a highly specialized thiophene derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a diethylcarbamoyl group and a trifluoroacetamido moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for thiophene-based compounds has surged, driven by their versatility in medicinal chemistry. The 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid stands out due to its carboxylic acid functionality, which allows for further derivatization. This property aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to the molecule can lead to significant changes in biological activity. As a result, this compound is frequently explored in high-throughput screening and fragment-based drug design.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoroacetamido group is known for its ability to enhance the stability and bioavailability of active ingredients, making it a popular choice in pesticide and herbicide formulations. With the global push toward sustainable agriculture, researchers are investigating how 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid can contribute to the development of eco-friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's CAS No. 2757922-33-9 serves as a critical identifier for researchers sourcing high-purity materials. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a fascinating subject for mechanistic studies. Recent publications have highlighted its utility in multicomponent reactions, where it acts as a key building block for constructing complex heterocycles.

The pharmaceutical industry's focus on personalized medicine has also brought attention to this compound. Its modular structure allows for the incorporation of various pharmacophores, enabling the design of targeted therapies. For instance, the diethylcarbamoyl group can be modified to improve binding affinity to specific protein targets, a strategy often employed in kinase inhibitor development. This adaptability makes 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid a valuable asset in hit-to-lead optimization campaigns.

In the context of green chemistry, researchers are exploring solvent-free and catalytic methods to synthesize this compound, reducing environmental impact. The trifluoroacetamido moiety, in particular, has been studied for its role in facilitating microwave-assisted reactions, which offer faster reaction times and higher yields. These advancements align with the broader goal of minimizing waste and energy consumption in chemical synthesis.

Given the compound's multifaceted applications, it is no surprise that 5-(Diethylcarbamoyl)-4-methyl-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid has become a topic of interest in academic and industrial circles. Its CAS No. 2757922-33-9 is frequently cited in patent applications, underscoring its commercial potential. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing drug discovery and material science.